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Compound of Interest

(6-Bromo-1-benzothiophen-2-
Compound Name:
yl)methanol

Cat. No.: B1282877

Essential Safety and Handling Guide for (6-Bromo-1-
benzothiophen-2-yl)methanol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling (6-Bromo-1-benzothiophen-2-yl)methanol in a laboratory setting.
The information is intended for researchers, scientists, and professionals in drug development
to ensure safe handling and minimize exposure risks.

Chemical Identifier:

Compound Name CAS Number Molecular Formula  Molecular Weight
(6-Bromo-1-

benzothiophen-2- 374933-76-3 C9H7BrOS 243.12 g/mol
yl)methanol

Hazard Identification and Precautionary Measures

While a comprehensive Safety Data Sheet (SDS) for (6-Bromo-1-benzothiophen-2-
yl)methanol was not directly available, hazard information from various suppliers and data for
structurally similar compounds indicate potential health risks. The following GHS hazard
statements and precautionary measures should be strictly followed.
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Potential Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H332: Harmful if inhaled.

H335: May cause respiratory irritation.[1]

Precautionary Statements:

A summary of crucial precautionary statements for handling this chemical is provided in the
table below.
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Category Precautionary Statement

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[1]

Prevention

P264: Wash skin thoroughly after handling.[1]

P271: Use only outdoors or in a well-ventilated

area.[1]

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[1]

P302 + P352: IF ON SKIN: Wash with plenty of

Response
soap and water.[1]

P304 + P340 + P312: IF INHALED: Remove
person to fresh air and keep comfortable for
breathing. Call a POISON CENTER/doctor if

you feel unwell.[1]

P305 + P351 + P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

P332 + P313: If skin irritation occurs: Get

medical advice/attention.[1]

P337 + P313: If eye irritation persists: Get

medical advice/attention.[1]

P362: Take off contaminated clothing and wash

before reuse.[1]

P403 + P233: Store in a well-ventilated place.
Storage ) ]
Keep container tightly closed.[1]

P405: Store locked up.[1]

] P501: Dispose of contents/container to an
Disposal )
approved waste disposal plant.[1]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory for handling (6-Bromo-1-

benzothiophen-2-yl)methanol to minimize exposure.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
full-face shield. Must be
compliant with NIOSH (US) or
EN 166 (EU) standards.[1]

Protects against splashes and
dust that can cause serious

eye irritation.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber).

Prevents skin contact which

can lead to irritation.[3]

Body Protection

A laboratory coat is the
minimum requirement. For
larger quantities or when there
is a risk of splashing, chemical-
resistant overalls or an apron

should be worn.[3]

Provides a barrier against
accidental spills and
contamination of personal

clothing.

Respiratory Protection

Work should be conducted in a
certified chemical fume hood. If
a fume hood is not available, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates is required.

Minimizes the risk of inhaling
dust or vapors that may cause

respiratory irritation.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental

protection.

Experimental Workflow
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The following diagram outlines the standard operating procedure for handling (6-Bromo-1-
benzothiophen-2-yl)methanol.

Preparation Experimentation Cleanup & Disposal
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Standard laboratory workflow for handling the chemical.

Disposal Plan

All waste containing (6-Bromo-1-benzothiophen-2-yl)methanol must be treated as
hazardous waste.

» Solid Waste: Collect any solid residue, contaminated weighing paper, and disposable
equipment in a dedicated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Collect all solutions containing the compound in a sealed and labeled
hazardous waste container. Do not mix with incompatible waste streams.

o Contaminated PPE: Dispose of contaminated gloves, disposable lab coats, and other PPE in
the designated solid hazardous waste container.

o Disposal Method: All waste must be disposed of through an approved waste disposal plant.
[1] Follow all local, state, and federal regulations for hazardous waste disposal. Do not pour
down the drain.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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